Cas no 933725-97-4 (5H,6H,7H,8H,9H-1,2,4triazolo4,3-d1,4diazepine)

• Product Name: 5H,6H,7H,8H,9H-1,2,4triazolo4,3-d1,4diazepine
• CAS No: 933725-97-4
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• MDL: MFCD17215711
• CID: 2816912
• PubChem ID: 72212994
• Update Time: 2025-04-21

5H,6H,7H,8H,9H-1,2,4triazolo4,3-d1,4diazepine Chemical and Physical Properties

Names and Identifiers

• 6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine
• 2-(Aminomethyl)-N1,N1-dimethylpropane-1,3-diamine trihydrochloride
• 5H,6H,7H,8H,9H-1,2,4triazolo4,3-d1,4diazepine
• 933725-97-4
• AB71771
• 5H,6H,7H,8H,9H-[1,2,4]TRIAZOLO[4,3-D][1,4]DIAZEPINE
• SCHEMBL23629664
• EN300-268670
• CS-B1017
• 5H-1,2,4-TRIAZOLO[4,3-D][1,4]DIAZEPINE, 6,7,8,9-TETRAHYDRO-
• D77243

• MDL： MFCD17215711
• Inchi： 1S/C6H10N4/c1-2-7-3-4-10-5-8-9-6(1)10/h5,7H,1-4H2
• InChI Key： YSZKHHSJJRXSNW-UHFFFAOYSA-N
• SMILES： N12C=NN=C1CCNCC2

Computed Properties

• Exact Mass: 138.090546336g/mol
• Monoisotopic Mass: 138.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 42.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolodiazepines